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Compound of Interest

Compound Name: Apaza

CAS No.: 402934-69-4

Cat. No.: B12782332

Get Quote

An Exploration of a Colon-Targeted Prodrug for Inflammatory Bowel Disease

This technical guide provides a comprehensive overview of the pharmacokinetics of Apaza, a

developmental drug candidate for the treatment of inflammatory bowel disease (IBD). The

information is tailored for researchers, scientists, and drug development professionals, offering

a detailed look into the available clinical data, experimental methodologies, and the underlying

mechanism of action.

Introduction to Apaza
Apaza was a novel therapeutic agent under development by Nobex Corporation, designed

specifically for the treatment of inflammatory bowel disease. It represents a targeted

therapeutic approach, combining two active moieties: the anti-inflammatory agent 5-

aminosalicylic acid (5-ASA) and the immunomodulator 4-aminophenylacetic acid (4-APAA).

The innovative design of Apaza lies in its structure as a prodrug, where 5-ASA and 4-APAA are

linked by a chemical bond. This bond is engineered to be cleaved by enzymes present in the

colon, ensuring localized drug release at the site of inflammation. This targeted delivery
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mechanism is intended to maximize therapeutic efficacy in the colon while minimizing systemic

exposure and potential side effects.[1]

Pharmacokinetics of Apaza
The primary goal of Apaza's design is to limit systemic absorption of the parent molecule and

deliver the active components directly to the colon. The pharmacokinetic profile of Apaza is

therefore characterized by its behavior as a prodrug.

Absorption: A Phase I clinical trial involving 16 healthy volunteers demonstrated that there was

minimal systemic absorption of the intact Apaza molecule.[1] This is a key feature of its design,

as the drug is intended to transit through the upper gastrointestinal tract intact. Following oral

administration, the prodrug reaches the colon where local enzymes cleave the bond between

5-ASA and 4-APAA, releasing them to act locally.[1]

Distribution, Metabolism, and Excretion: The Phase I trial showed that blood and urine levels of

both 5-ASA and 4-APAA, as well as their metabolites, were low, confirming the limited systemic

uptake of the active components after their release in the colon.[1]

While specific pharmacokinetic parameters for Apaza are not publicly available due to the

discontinuation of its development, the properties of its main active component, 5-ASA, are

well-documented and provide valuable context.

Parameter
5-Aminosalicylic Acid (5-
ASA)

Reference

Half-life (t½) 0.4 to 2.4 hours [2]

Metabolite
N-acetyl-5-aminosalicylic acid

(Ac-5-ASA)
[2]

Metabolite Half-life 6 to 9 hours [2]

Steady State Plasma Levels 0.02 to 1.2 µg/mL [2]

Metabolite Steady State

Plasma Levels
0.1 to 2.9 µg/mL [2]

Table 1: Pharmacokinetic Parameters of 5-Aminosalicylic Acid (5-ASA)
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Experimental Protocols: Phase I Clinical Trial
The safety, tolerance, and pharmacokinetics of Apaza were evaluated in a Phase I clinical trial.

The key elements of the study protocol are summarized below.

Parameter Description Reference

Study Design

Randomized, single-blind,

placebo-controlled, dose-

escalating

[1]

Participants 16 healthy volunteers [1]

Dose Levels

Four dose levels were

assessed, ranging from 0.5 to

4 grams.

[1]

Treatment Groups

In each dose group, three

subjects received Apaza, and

one subject received a

placebo.

[1]

Primary Endpoints

To assess the tolerance,

safety, and pharmacokinetics

of Apaza and its metabolites.

[1]

Key Pharmacokinetic Finding

Minimal absorption of the intact

molecule with low blood and

urine levels of the active

components and their

metabolites.

[1]

Table 2: Summary of Apaza Phase I Clinical Trial Protocol

Mechanism of Action and Signaling Pathway
The therapeutic strategy of Apaza is centered on its colon-specific drug delivery. The prodrug

is designed to remain intact through the stomach and small intestine. Upon reaching the colon,

bacterial enzymes cleave the molecule, releasing 5-ASA and 4-APAA.
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Caption: Apaza's colon-targeted drug release mechanism.

Once released, 5-ASA exerts its anti-inflammatory effects. One of the known mechanisms of 5-

ASA is the suppression of interleukin-1 (IL-1) generation in the colon, a key cytokine in the

inflammatory cascade of IBD.
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Caption: 5-ASA's inhibitory effect on Interleukin-1.

The workflow for a pharmacokinetic study, similar to the Phase I trial for Apaza, involves

several key stages from volunteer recruitment to data analysis.

Screening

Enrollment

Healthy Volunteers

Randomization

Dosing

Apaza or Placebo

Sampling

Blood & Urine Collection

Analysis

LC-MS/MS

PK_Modeling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12782332/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-pharmacokinetics-of-apaza
https://www.benchchem.com/product/b12782332/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-pharmacokinetics-of-apaza
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12782332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow of a Phase I pharmacokinetic study.

Conclusion
Apaza was a promising drug candidate for inflammatory bowel disease, employing a

sophisticated colon-targeted prodrug strategy. The available Phase I data indicates that the

drug was well-tolerated and successfully delivered its active components, 5-ASA and 4-APAA,

to the colon with minimal systemic absorption. While the development of Apaza did not

proceed to later stages, its design and the findings from its initial clinical evaluation remain a

valuable case study for the development of targeted therapies for IBD and other conditions

affecting the colon. The principles of its design highlight the potential of prodrug approaches to

enhance the therapeutic index of drugs by maximizing local efficacy and minimizing systemic

side effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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